3-(Benzyloxy)-2-chlorobenzoyl chloride

• CAS No.: 61535-32-8
• Molecular Formula: C14H10Cl2O2
• Molecular Weight: 281.1 g/mol
• IUPAC Name: 2-chloro-3-phenylmethoxybenzoyl chloride
• InChI: InChI=1S/C14H10Cl2O2/c15-13-11(14(16)17)7-4-8-12(13)18-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key: YUSCYKZQUYGHDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2Cl)C(=O)Cl

Description

3-(Benzyloxy)-2-chlorobenzoyl chloride is a benzoyl chloride derivative featuring a benzyloxy group at the 3-position and a chlorine atom at the 2-position on the aromatic ring. This compound is a reactive acyl chloride, commonly used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its structure enables nucleophilic substitution or coupling reactions, making it valuable for constructing complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzyloxy)-2-chlorobenzoyl chloride typically involves the chlorination of 3-(benzyloxy)benzoic acid. The reaction is carried out using thionyl chloride (SOCl2) or oxalyl chloride (COCl)2 as chlorinating agents. The reaction is usually performed under reflux conditions, and the product is purified by distillation or recrystallization.

Industrial Production Methods

In an industrial setting, the production of 3-(Benzyloxy)-2-chlorobenzoyl chloride may involve continuous flow processes to ensure high yield and purity. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(Benzyloxy)-2-chlorobenzoyl chloride undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by nucleophiles such as amines, alcohols, or thiols, leading to the formation of amides, esters, or thioesters.

Hydrolysis: In the presence of water, the compound hydrolyzes to form 3-(benzyloxy)-2-chlorobenzoic acid and hydrochloric acid.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Thionyl Chloride (SOCl2): Used for chlorination reactions.

Lithium Aluminum Hydride (LiAlH4): Used for reduction reactions.

Aqueous Base: Used for hydrolysis reactions.

Major Products Formed

Amides: Formed by reaction with amines.

Esters: Formed by reaction with alcohols.

Thioesters: Formed by reaction with thiols.

3-(Benzyloxy)-2-chlorobenzoic acid: Formed by hydrolysis.

Scientific Research Applications

3-(Benzyloxy)-2-chlorobenzoyl chloride has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of various organic compounds.

Pharmaceuticals: Potential use in the development of new drugs due to its reactivity and ability to form bioactive molecules.

Material Science: Used in the preparation of polymers and other materials with specific properties.

Biological Studies: Employed in the modification of biomolecules for research purposes.

Mechanism of Action

The mechanism of action of 3-(Benzyloxy)-2-chlorobenzoyl chloride involves its reactivity as an acyl chloride. The compound reacts with nucleophiles to form acylated products. The molecular targets and pathways involved depend on the specific nucleophile and the resulting product. For example, in the formation of amides, the compound reacts with amines to form a stable amide bond.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Structural Analysis

The reactivity and applications of benzoyl chlorides are heavily influenced by substituents on the aromatic ring and benzyloxy groups. Below is a comparison with key analogs:

(a) 5-Chloro-2-[(3-fluorobenzyl)oxy]benzoyl chloride (CAS 1160260-46-7)

• Structure : Chlorine at position 5, 3-fluorobenzyloxy group at position 2.
• Molecular Formula : C₁₄H₉Cl₂FO₂.
• Molecular Weight : 299.12 g/mol.
• This compound may exhibit higher resistance to metabolic degradation in pharmaceutical contexts .

(b) 3-[(2-Chloro-4-fluorophenyl)methoxy]benzoyl chloride (CAS 1160250-70-3)

• Structure : 2-chloro-4-fluorophenylmethoxy group at position 3.
• Molecular Formula : C₁₄H₉Cl₂FO₂.
• Molecular Weight : 299.12 g/mol.
• Key Differences : The dihalogenated (Cl, F) benzyl group increases electron-withdrawing effects, likely accelerating acyl chloride reactivity in nucleophilic acyl substitutions. This could make it more reactive than 3-(benzyloxy)-2-chlorobenzoyl chloride .

(c) 5-Chloro-2-[(3-methylbenzyl)oxy]benzoyl chloride (CAS 1160260-28-5)

• Structure : Chlorine at position 5, 3-methylbenzyloxy group at position 2.
• Molecular Formula : C₁₅H₁₂Cl₂O₂.
• Molecular Weight : 295.16 g/mol.
• Key Differences: The methyl group on the benzyl ring is electron-donating, which may reduce electrophilicity of the acyl chloride compared to halogenated analogs. This could lower reactivity but improve solubility in non-polar solvents .

(d) 3-Methoxy-2-methylbenzoyl chloride

• Structure : Methoxy group at position 3, methyl group at position 2.
• Key Differences: Lacks a benzyloxy group, simplifying the structure.

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Reactivity Profile
3-(Benzyloxy)-2-chlorobenzoyl chloride*	C₁₄H₁₀Cl₂O₂	293.14 (calculated)	~400 (estimated)	~1.3 (estimated)	High (Cl and benzyloxy EWG effects)
5-Chloro-2-[(3F-benzyl)oxy]benzoyl chloride	C₁₄H₉Cl₂FO₂	299.12	Not reported	Not reported	Enhanced stability (F substituent)
3-[(2Cl-4F-benzyl)oxy]benzoyl chloride	C₁₄H₉Cl₂FO₂	299.12	Not reported	Not reported	High (dual EWG: Cl, F)
5-Cl-2-[(3Me-benzyl)oxy]benzoyl chloride	C₁₅H₁₂Cl₂O₂	295.16	414.4 (predicted)	1.290 (predicted)	Moderate (Me EDG counteracts Cl EWG)

*Estimated properties based on analogs. EWG = Electron-Withdrawing Group; EDG = Electron-Donating Group.